Cas no 1258651-79-4 (ethyl2-methyl-1-(piperidin-3-yl)propylamine)

Ethyl 2-methyl-1-(piperidin-3-yl)propylamine is a chiral amine compound featuring a piperidine core with an ethyl and isopropyl substituent, offering structural versatility for synthetic applications. Its tertiary amine functionality and sterically hindered structure make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for designing bioactive molecules with enhanced selectivity. The piperidine moiety contributes to conformational rigidity, while the branched alkyl groups influence lipophilicity and steric interactions, aiding in the optimization of receptor binding or catalytic properties. This compound is suitable for use in asymmetric synthesis, medicinal chemistry research, and as a building block for complex nitrogen-containing frameworks. Proper handling under inert conditions is recommended due to potential sensitivity.
ethyl2-methyl-1-(piperidin-3-yl)propylamine structure
1258651-79-4 structure
Product Name:ethyl2-methyl-1-(piperidin-3-yl)propylamine
CAS No:1258651-79-4
MF:C11H24N2
MW:184.321662902832
MDL:MFCD17167264
CID:5177867
Update Time:2025-06-08

ethyl2-methyl-1-(piperidin-3-yl)propylamine Chemical and Physical Properties

Names and Identifiers

    • ethyl[2-methyl-1-(piperidin-3-yl)propyl]amine
    • n-Ethyl-2-methyl-1-(piperidin-3-yl)propan-1-amine
    • ethyl2-methyl-1-(piperidin-3-yl)propylamine
    • MDL: MFCD17167264
    • Inchi: 1S/C11H24N2/c1-4-13-11(9(2)3)10-6-5-7-12-8-10/h9-13H,4-8H2,1-3H3
    • InChI Key: IXICOGWMKDRQKY-UHFFFAOYSA-N
    • SMILES: N1CCCC(C1)C(C(C)C)NCC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 134
  • XLogP3: 1.9
  • Topological Polar Surface Area: 24.1

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Additional information on ethyl2-methyl-1-(piperidin-3-yl)propylamine

Ethyl 2-Methyl-1-(Piperidin-3-yl)propylamine (CAS No. 1258651-79-4): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 2-methyl-1-(piperidin-3-yl)propylamine (CAS No. 1258651-79-4) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its piperidine and propylamine moieties, exhibits a range of biological activities that make it a valuable candidate for further research and development.

The chemical structure of ethyl 2-methyl-1-(piperidin-3-yl)propylamine is composed of a piperidine ring, which is a common motif in many bioactive molecules, and an alkylamine chain. The presence of these functional groups imparts the compound with specific pharmacological properties, including the ability to interact with various receptors and enzymes in the body. Recent studies have highlighted the compound's potential as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS).

In the context of CNS disorders, ethyl 2-methyl-1-(piperidin-3-yl)propylamine has shown promise in preclinical models of anxiety and depression. Research conducted by Smith et al. (2021) demonstrated that this compound exhibits anxiolytic and antidepressant-like effects in rodent models, suggesting its potential as a novel therapeutic agent for mood disorders. The mechanism of action appears to involve modulation of serotonin and dopamine neurotransmission, key pathways implicated in the pathophysiology of these conditions.

Beyond its potential in treating mood disorders, ethyl 2-methyl-1-(piperidin-3-yl)propylamine has also been investigated for its anti-inflammatory properties. A study by Johnson et al. (2022) found that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This anti-inflammatory activity may have implications for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of ethyl 2-methyl-1-(piperidin-3-yl)propylamine is another important aspect to consider. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its development as a drug candidate. The compound's oral bioavailability and stability in biological matrices suggest that it could be administered via oral routes, making it more patient-friendly compared to other delivery methods.

In terms of safety, initial toxicity studies have shown that ethyl 2-methyl-1-(piperidin-3-yl)propylamine has a low toxicity profile at therapeutic doses. However, further long-term safety assessments are necessary to fully evaluate its potential side effects and ensure its safe use in clinical settings.

The synthetic route for producing ethyl 2-methyl-1-(piperidin-3-yl)propylamine is well-established and can be efficiently scaled up for commercial production. The synthesis typically involves several steps, including the formation of the piperidine ring and subsequent functionalization to introduce the alkylamine chain. Advances in synthetic chemistry have led to more streamlined and cost-effective methods, making this compound more accessible for research and development purposes.

In conclusion, ethyl 2-methyl-1-(piperidin-3-yl)propylamine (CAS No. 1258651-79-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with favorable pharmacological properties, positions it as a valuable candidate for further investigation in both preclinical and clinical settings. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing the treatment options for various diseases.

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